Cas no 2580231-66-7 (4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2580231-66-7
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 5662820
• PubChem ID: 165894429
• Update Time: 2025-10-24

4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732758
• 2580231-66-7
• 4-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C16H19NO5/c1-14(2)16(9-15(10-16,22-14)12(18)19)17-13(20)21-8-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： BFAOZVCMPILRJE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2(CC1(C(=O)O)C2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid

Comprehensive Overview of 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2580231-66-7)

4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2580231-66-7) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its complex molecular architecture, featuring a 2-oxabicyclo[2.1.1]hexane core, makes it a valuable intermediate in the synthesis of bioactive molecules. The presence of both carboxylic acid and benzyloxycarbonylamino functional groups enhances its versatility in organic transformations, particularly in peptide coupling and prodrug design.

Recent advancements in drug discovery have highlighted the importance of bicyclic scaffolds like 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid. Researchers are increasingly exploring its potential in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. The compound's 3,3-dimethyl substitution pattern also contributes to its metabolic stability, a critical factor in the development of long-acting therapeutics.

From a synthetic chemistry perspective, the 2-oxabicyclo[2.1.1]hexane moiety is a rare but highly sought-after motif due to its conformational rigidity. This property is particularly advantageous in medicinal chemistry, where rigid structures often improve binding affinity and selectivity. The benzyloxycarbonylamino group further allows for selective deprotection under mild conditions, enabling efficient stepwise synthesis of complex molecules.

In the context of green chemistry, the compound's potential as a biodegradable intermediate has sparked interest. With growing regulatory pressure on sustainable chemical processes, 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid offers a promising avenue for reducing environmental impact in pharmaceutical manufacturing. Its compatibility with enzymatic catalysis and aqueous reaction conditions aligns with the industry's shift toward eco-friendly methodologies.

The compound's CAS No. 2580231-66-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic routes, spectroscopic data, and applications in drug delivery systems. Recent publications have also explored its role in covalent inhibitor design, leveraging the reactivity of its carboxylic acid group for targeted protein modification.

Analytical characterization of 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. The compound's unique bicyclic structure produces distinctive spectral signatures, aiding in quality control during large-scale production. These analytical protocols are crucial for ensuring batch-to-batch consistency in preclinical studies.

Emerging trends in AI-driven molecular design have further amplified interest in this compound. Computational models predict that derivatives of 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid could exhibit improved pharmacokinetic profiles, addressing challenges like oral bioavailability. Such insights are accelerating hit-to-lead optimization cycles in virtual screening campaigns.

In formulation science, the compound's carboxylic acid functionality enables salt formation with various counterions, enhancing solubility for parenteral applications. This adaptability is particularly valuable in developing lyophilized formulations for biologics conjugation, a hot topic in biopharmaceutical innovation.

Patent landscapes reveal growing intellectual property activity around 2-oxabicyclo[2.1.1]hexane derivatives, with CAS No. 2580231-66-7 appearing in claims for novel kinase inhibitors and immune modulators. This legal protection underscores the compound's commercial potential in next-generation therapeutics.

For researchers handling 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid, proper storage conditions are essential to maintain stability. Recommendations typically include protection from moisture at controlled temperatures, with inert atmosphere storage for long-term preservation. These protocols ensure reagent integrity for critical coupling reactions.

The compound's role in click chemistry applications continues to expand, particularly in bioconjugation strategies for antibody-drug conjugates (ADCs). Its benzyloxycarbonylamino group serves as a versatile handle for bioorthogonal reactions while maintaining compatibility with biological systems.

As regulatory agencies emphasize genotoxic impurity control, the synthetic pathways to 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid are being optimized to minimize mutagenic byproducts. This focus on purity aligns with ICH guidelines and reflects the compound's transition from research-scale to GMP production.

In conclusion, 4-{(benzyloxy)carbonylamino}-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2580231-66-7) represents a multifaceted tool for modern chemical research. Its structural uniqueness, combined with broad functional group compatibility, positions it at the intersection of medicinal chemistry, materials science, and biocatalysis. Continued exploration of its properties will likely yield innovative solutions across therapeutic and technological domains.